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Compound of Interest

Compound Name: Crotyl alcohol

Cat. No.: B042815

The safe and compliant disposal of crotyl alcohol is a critical aspect of laboratory safety and
environmental responsibility. As a flammable and harmful chemical, crotyl alcohol must be
managed as hazardous waste from the moment it is designated for disposal.[1][2][3]
Adherence to institutional and regulatory guidelines is paramount to protect personnel,
facilities, and the environment.

Immediate Safety and Handling Protocol

Before handling crotyl alcohol for disposal, it is essential to consult the Safety Data Sheet
(SDS) and wear the appropriate Personal Protective Equipment (PPE).[4]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

Skin Protection: Use suitable protective gloves to prevent skin exposure.[4]

Body Protection: Wear appropriate protective clothing to prevent skin contact.[4]

Respiratory Protection: If ventilation is inadequate, follow OSHA respirator regulations found
in 29 CFR 1910.134 or European Standard EN 149.[4]

Handling Precautions:

e Use only in well-ventilated areas.[4]
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Keep away from all sources of ignition, including heat, sparks, and open flames.[4][5][6]
Use non-sparking tools and explosion-proof equipment during transfer and handling.[4][6]
Ground and bond containers and receiving equipment to prevent static discharge.[5][6]

Avoid breathing vapors, mist, or gas.[4]

Step-by-Step Disposal Procedure

This protocol outlines the standard operating procedure for the collection and disposal of crotyl

alcohol waste in a laboratory environment.

Step 1: Waste Identification and Segregation

Designate any unwanted, expired, or contaminated crotyl alcohol as hazardous waste.[2][3]

Do not mix crotyl alcohol waste with other waste streams, especially incompatible materials
such as strong oxidizing agents, strong reducing agents, strong acids, or acid chlorides.[4]
Keeping halogenated and non-halogenated solvent wastes separate can also be more cost-
effective for disposal.[2]

Crucially, never dispose of crotyl alcohol by pouring it down the drain.[7][8][9][10] This is
illegal in most jurisdictions and can damage plumbing, harm aquatic life, and pose a fire risk.

[9]

Step 2: Waste Collection and Containment

Select an appropriate waste container. This should be a clean, leak-proof container,
preferably plastic or the original container, compatible with flammable alcohols.[1][11]

Carefully transfer the crotyl alcohol waste into the designated container, using a funnel if
necessary to prevent spills.

Ensure the container is securely sealed at all times, except when adding waste.[1][2][11]
This minimizes the release of flammable vapors.[5]

Step 3: Labeling
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o Immediately label the waste container with the words "Hazardous Waste."[8]

o Clearly identify the contents, listing "Crotyl Alcohol" and any other components. Include the
approximate percentage of each.

¢ Indicate the associated hazards, such as "Flammable" and "Toxic."[8]

« Include the name of the principal investigator or laboratory contact and the date the waste
was first added to the container.[3]

Step 4: Storage (Satellite Accumulation Area)

» Store the labeled waste container in a designated Satellite Accumulation Area (SAA).[1][8]
[11] The SAA must be at or near the point of waste generation and under the control of the
laboratory personnel.[1][11]

» Store the container within a flammable liquid storage cabinet.[3]

o Ensure the container has secondary containment to capture any potential leaks or spills.[2]

[3]
e Do not accumulate more than 55 gallons of hazardous waste in an SAA.[1][2][3][11]
Step 5: Arranging for Final Disposal

e Once the waste container is full or you are ready to dispose of it, contact your institution's
Environmental Health and Safety (EHS) department to schedule a pickup.[1][11]

« Follow your institution's specific procedures for requesting a hazardous waste collection,
which may involve submitting an online form.[1]

e Do not transport the hazardous waste yourself to a central storage facility; this must be done
by trained EHS personnel or a licensed waste carrier.[2][9]

Data Summary: Crotyl Alcohol

The following table summarizes key quantitative data for crotyl alcohol, essential for safe
handling and disposal.
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Property Value Reference(s)

CAS Number 6117-91-5 [4][12]

o Flammable Liquid, Category 3;
Classification o [5]
Acute Toxicity 4 (Oral, Dermal)

Flash Point 34 °C /93.2 °F (closed cup)

Density 0.845 g/mL at 25 °C

Boiling Point 121-122 °C

LD50 (Oral, rat) 793 mg/kg [4]
LD50 (Skin, rabbit) 1084 mg/kg [4]
Storage Class 3 (Flammable Liquids)

Disposal Workflow Diagram

The logical workflow for the proper disposal of crotyl alcohol is illustrated below. This process
ensures safety and regulatory compliance at each stage, from waste generation to final
removal by authorized personnel.
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Laboratory Operations

1. Waste Generation
(Unused/Contaminated Crotyl Alcohol)

2. Safety Assessment
(Wear appropriate PPE)

3. Waste Collection
& Segregation

4. Container Labeling
(‘Hazardous Waste', Contents, Hazards)

5. Secure Storage
(In designated Satellite Accumulation Area)

6. Request Pickup
(Contact EHS/Submit Form)

I
:Transfer of Custody
|

T
EHS / Licensed Carrier Operations

7. Waste Pickup
(By authorized personnel)

8. Final Disposal
(At licensed facility)

Click to download full resolution via product page

Crotyl Alcohol Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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